N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C22H27N3O2S/c1-26-19-10-11-20(21(17-19)27-2)23-22(28)25-15-13-24(14-16-25)12-6-9-18-7-4-3-5-8-18/h3-11,17H,12-16H2,1-2H3,(H,23,28)/b9-6+
• InChI Key: LNJLPBCENUBRKP-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C/C=C/C3=CC=CC=C3)OC
• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide, also known as UMB 68, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. In cancer research, N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies. In drug discovery, N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain, including the serotonin and dopamine systems. N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and survival, leading to the induction of apoptosis.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the inhibition of cancer cell growth and survival, and the induction of apoptosis. N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 has also been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 for lab experiments is its high potency and selectivity, which allows for precise targeting of specific biological pathways. However, one of the limitations of N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 is its relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68, including the development of new drugs based on its structure, the investigation of its potential applications in the treatment of various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to fully understand the advantages and limitations of N-(2,4-dimethoxyphenyl)-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide 68 for lab experiments, and to optimize its use in various research settings.